molecular formula C7H13Cl2N3 B2742549 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride CAS No. 1311313-93-5

1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride

Cat. No. B2742549
CAS RN: 1311313-93-5
M. Wt: 210.1
InChI Key: CMFUZVPPDGMPNC-UHFFFAOYSA-N
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Description

1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a synthetic compound that is commonly used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Antimicrobial Applications

Azetidinone derivatives, closely related to the compound , have been synthesized and evaluated for their antimicrobial efficacy. For instance, Chopde et al. (2012) synthesized azetidinones analogues that displayed promising antibacterial activities against certain bacterial strains, highlighting the potential of azetidinone derivatives in developing new antibacterial agents (Chopde, Meshram, & Pagadala, 2012). Similarly, Shah et al. (2012) and Shah et al. (2014) synthesized azetidin-2-one derivatives that were tested for their antibacterial and antifungal activities, indicating the versatility of such compounds in targeting a wide range of microbial pathogens (Shah, Patel, & Patel, 2012); (Shah, Patel, Prajapati, Vaghari, & Parmar, 2014).

Antidiabetic and Renoprotective Activities

Research also extends into the antidiabetic and renoprotective potential of pyrazole derivatives incorporating azetidin-2-one. Abeed et al. (2017) synthesized compounds incorporating both pyrazole and azetidin-2-one, demonstrating significant antidiabetic and renoprotective activities. This suggests that modifications to the pyrazole and azetidin-2-one scaffolds can yield compounds with desirable biological activities, potentially including "1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride" (Abeed, Youssef, & Hegazy, 2017).

properties

IUPAC Name

1-(azetidin-3-yl)-4-methylpyrazole;dihydrochloride
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InChI

InChI=1S/C7H11N3.2ClH/c1-6-2-9-10(5-6)7-3-8-4-7;;/h2,5,7-8H,3-4H2,1H3;2*1H
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InChI Key

CMFUZVPPDGMPNC-UHFFFAOYSA-N
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Canonical SMILES

CC1=CN(N=C1)C2CNC2.Cl.Cl
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Molecular Formula

C7H13Cl2N3
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Molecular Weight

210.10 g/mol
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Product Name

1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride

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